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Compound of Interest

Compound Name: 4-Chloro-2-methyl-6-nitroquinoline
CAS No.: 1207-81-4
Cat. No.: B074608

Get Quote

Core Compound Identification and Properties

The foundational step in working with any chemical entity is the confirmation of its identity and
a clear understanding of its basic physicochemical properties.

Property Value Source
CAS Number 1207-81-4 [11[2]13][4]
Molecular Formula C10H7CIN202 [1][2]13]
Molecular Weight 222.63 g/mol [1112]

4-chloro-2-methyl-6-
IUPAC Name ) o [2]
nitroquinoline

) CC1=CC(=NC2=C1C=C(C=C2
Canonical SMILES [2]
)IO-])C

PTZXWOQFSDHSDM-
InChl Key (5]
UHFFFAOYSA-N

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b074608#bc-rfq
https://www.chemwhat.com/4-chloro-2-methyl-6-nitroquinoline-cas-1207-81-4/
https://pubchem.ncbi.nlm.nih.gov/compound/5084949
https://www.echemi.com/products/pid_Seven7454-4-chloro-2-methyl-6-nitroquinoline.html
https://amp.chemicalbook.com/ProductChemicalPropertiesCB8372624_EN.htm
https://www.chemwhat.com/4-chloro-2-methyl-6-nitroquinoline-cas-1207-81-4/
https://pubchem.ncbi.nlm.nih.gov/compound/5084949
https://www.echemi.com/products/pid_Seven7454-4-chloro-2-methyl-6-nitroquinoline.html
https://www.chemwhat.com/4-chloro-2-methyl-6-nitroquinoline-cas-1207-81-4/
https://pubchem.ncbi.nlm.nih.gov/compound/5084949
https://pubchem.ncbi.nlm.nih.gov/compound/5084949
https://pubchem.ncbi.nlm.nih.gov/compound/5084949
https://pubchemlite.lcsb.uni.lu/e/compound/328431
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074608?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of 4-Chloro-2-methyl-6-nitroquinoline

The synthesis of this compound is a multi-step process that leverages fundamental reactions in
heterocyclic chemistry. While multiple routes may exist, a common and logical pathway
proceeds from a readily available aniline precursor through cyclization, nitration, and
subsequent chlorination. A representative synthesis starting from p-nitroaniline is outlined
below.

Synthetic Workflow Overview

The process involves a Combes-type quinoline synthesis to form the core heterocyclic
structure, followed by chlorination to install the reactive handle at the C4 position.
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Caption: Synthetic pathway for 4-Chloro-2-methyl-6-nitroquinoline.

Detailed Experimental Protocol

Step 1: Synthesis of 2-Methyl-6-nitroquinolin-4-ol

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic
stirrer, combine p-nitroaniline (1 equivalent) and acetylacetone (1.2 equivalents) in a suitable
high-boiling solvent such as polyphosphoric acid.

Cyclization: Heat the reaction mixture to approximately 130-140°C with vigorous stirring. The
acid catalyst facilitates the condensation of the aniline with the 3-diketone, followed by an
intramolecular electrophilic cyclization onto the aromatic ring to form the quinoline core.

Workup: After the reaction is complete (monitored by TLC), cool the mixture and pour it
cautiously onto crushed ice. The acidic solution is then neutralized with a base (e.qg.,
agueous ammonia or sodium hydroxide solution) until a precipitate forms.

Isolation: The solid product, 2-methyl-6-nitroquinolin-4-ol, is collected by vacuum filtration,
washed thoroughly with water to remove inorganic salts, and dried under vacuum.

Step 2: Synthesis of 4-Chloro-2-methyl-6-nitroquinoline

Reaction Setup: Place the dried 2-methyl-6-nitroquinolin-4-ol (1 equivalent) into a round-
bottom flask equipped with a reflux condenser.

Chlorination: Add phosphorus oxychloride (POClIs, ~5-10 equivalents) to the flask. The use of
POCIs is a standard and highly effective method for converting quinolinols (or more
accurately, the tautomeric quinolinones) into their corresponding chloro-derivatives.[6]

Reaction: Heat the mixture to reflux (approximately 110°C) for 1-2 hours.[7] The reaction
should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of
POCls.

Workup: After cooling to room temperature, the excess POCIs is carefully quenched by
slowly pouring the reaction mixture onto crushed ice. This is a highly exothermic process and
must be done with caution.
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e |solation and Purification: The resulting precipitate is collected by filtration, washed with cold
water, and then a dilute sodium bicarbonate solution to neutralize any remaining acid. The
crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) to
yield pure 4-Chloro-2-methyl-6-nitroquinoline.[6]

Spectroscopic Profile

While experimental spectra for this specific compound are not widely published, a predicted
spectroscopic profile can be generated based on its structure and data from analogous
compounds.[8] This is invaluable for characterization and quality control.

Data Type Predicted Features

5 ~8.7 (s, 1H, H5), 8 ~8.3 (d, 1H, H7), 8 ~8.0 (d,

1H NMR (CDClIs, 400 MHz
( ) 1H, H8), & ~7.5 (s, 1H, H3), 8 ~2.7 (s, 3H, -CHs)

5 ~160 (C2), & ~150 (C4), & ~148 (C6), 5 ~145
13C NMR (CDCls, 100 MHz) (C8a), 5 ~130 (C8), & ~125 (C5), 5 ~123 (C7), &
~122 (C4a), & ~120 (C3), & ~25 (-CHs)

~3100-3000 (Ar C-H), ~1590, 1490 (C=C, C=N),
FT-IR (KBr Pellet, cm~1) ~1520, 1340 (asym/sym NO:2 stretch), ~850 (C-
Cl stretch)

Chemical Reactivity and Applications in Drug
Discovery

The utility of 4-Chloro-2-methyl-6-nitroquinoline as a synthetic intermediate is primarily
defined by the reactivity of the C4-chloro substituent.

Nucleophilic Aromatic Substitution (SNAr)

The quinoline ring system is inherently electron-deficient. This effect is significantly amplified by
the strong electron-withdrawing nitro group at the C6 position. This electronic arrangement
makes the C4 position highly susceptible to nucleophilic attack, allowing the chlorine atom to
be readily displaced in a Nucleophilic Aromatic Substitution (SNAr) reaction.[9]
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This reactivity is the cornerstone of its application in drug development. The chloro group
serves as an excellent leaving group, enabling the introduction of various functional groups
through reaction with a wide range of nucleophiles.
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Caption: Reactivity of 4-Chloro-2-methyl-6-nitroquinoline in SNAr reactions.

Application as a Scaffold for Kinase Inhibitors

The PI3K/Akt/mTOR signaling pathway is a critical regulator of cell proliferation, survival, and
metabolism, and its hyperactivation is a common feature in many human cancers.[7]
Consequently, inhibitors of this pathway are a major focus of modern oncology drug discovery.

Quinoline derivatives are prominent scaffolds in the design of kinase inhibitors. 4-Chloro-2-
methyl-6-nitroquinoline serves as a key starting material for building molecules that target
kinases within this pathway.[7] The C4 position provides an attachment point for side chains
that can interact with specific amino acid residues in the kinase active site, while the nitro group
at C6 can be reduced to an amine, providing another vector for chemical modification to
optimize potency, selectivity, and pharmacokinetic properties.

Safety and Handling

As with any laboratory chemical, proper safety precautions are mandatory when handling 4-
Chloro-2-methyl-6-nitroquinoline. While a specific safety data sheet (SDS) for this exact
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compound is not readily available, data from structurally similar chloro-nitro aromatic
compounds can provide guidance.[10][11][12]

e General Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[10]
[11] Avoid formation and inhalation of dust.[10] Avoid contact with skin, eyes, and clothing.
[12]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, a lab coat, and
chemical safety goggles.[11][13]

e Hazards: May be harmful if swallowed, inhaled, or in contact with skin.[10] Causes skin and
serious eye irritation.[12]

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[10][11]
Store away from strong oxidizing agents and strong bases.[10]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[11]

Conclusion

4-Chloro-2-methyl-6-nitroquinoline, identified by CAS number 1207-81-4, is a high-value
chemical intermediate whose ultility is rooted in its specific substitution pattern. The presence of
a displaceable chlorine atom at the C4 position, activated by the electron-withdrawing nitro
group, makes it an ideal substrate for nucleophilic aromatic substitution. This reactivity allows
for its elaboration into more complex molecular architectures, most notably as a foundational
scaffold for the development of kinase inhibitors targeting critical cancer-related signaling
pathways like PI3K/mTOR. A thorough understanding of its synthesis, reactivity, and handling is
essential for researchers aiming to leverage this versatile building block in drug discovery and
organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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